Cas no 1216157-10-6 (3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol)

3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol is a brominated thiophene derivative featuring both an amino and a hydroxyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 5-bromo substituent on the thiophene ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic systems. The β-amino alcohol moiety offers potential for chiral synthesis and serves as a precursor for biologically active compounds, including β-blockers or antimicrobial agents. Its well-defined structure and high purity ensure reproducibility in research applications. The compound is particularly valuable in medicinal chemistry for the development of targeted therapeutics due to its balanced polarity and structural tunability.

3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol structure

1216157-10-6 structure

Product Name:3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol

CAS No:1216157-10-6

MF:C₇H₁₀BrNOS

MW:236.129399776459

CID:5280984

Update Time:2025-07-02

3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-(5-bromothiophen-2-yl)propan-1-ol
- 2-Thiophenemethanol, α-(2-aminoethyl)-5-bromo-
- 3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol
- Inchi： 1S/C7H10BrNOS/c8-7-2-1-6(11-7)5(10)3-4-9/h1-2,5,10H,3-4,9H2
- InChI Key： ROBAKLCWJGTPMG-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(CCN)O)S1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 125
XLogP3: 1.2
Topological Polar Surface Area: 74.5

3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol Pricemore >>

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